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A Starting Point for Your Workflow Diagram

Although a full protocol was not available, based on the general principle of the method, you can use the
following Graphviz DOT script as a starting point to visualize the core experimental workflow. Once you

find the specific details, you can refine this diagram accordingly.
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The diagram above outlines a generic workflow for a hydroxyl radical cleavage experiment. The key steps

you would need to detail in your protocol are:

o DNA Preparation: How the DNA fragment of interest is obtained and purified.

¢ Fe(ll)EDTA Reaction: The specific concentrations, buffer conditions, and incubation times for the
reaction.

e Cleavage Initiation: The method used to generate hydroxyl radicals (e.g., adding a reducing agent
like ascorbate and hydrogen peroxide).

¢ Analysis: How the cleavage products are separated (typically on a polyacrylamide gel) and how the
banding patterns are quantified to infer structural information about the DNA helix [1].
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A Note on DNA Visualization

While searching for your protocol, I came across some color schemes used for DNA molecules. While not
directly related to helical twist measurement, they can be useful for creating clear diagrams in your final

application note. The table below summarizes a few conventions.

Scheme Name A Cc G T Source | Context
DRuUMS Color Schemes Azure Carmine Green (Tweety bird) [2]
Common Chromatogram Green Blue Black Red [3]
JalView/Geneious Varies  Varies Varies  Varies [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Measuring DNA modifications with the comet assay : a compendium of...

[pubmed.ncbi.nim.nih.gov]
2. Scheme DNA Color [biomodel.uah.es]
3. Is there a fixed convention for matching dna /rna/aa letter symbols to... [biostars.org]

To cite this document: Smolecule. [Fe(I)EDTA method for DNA helical twist measurement].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b567855#fe-ii-

edta-method-for-dna-helical-twist-measurement]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://biomodel.uah.es/en/model4/dna/atgc.htm
https://www.biostars.org/p/171056/
https://www.biostars.org/p/171056/
https://www.smolecule.com/products/s567855?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/36707722/
https://pubmed.ncbi.nlm.nih.gov/36707722/
https://biomodel.uah.es/en/model4/dna/atgc.htm
https://www.biostars.org/p/171056/
https://www.smolecule.com/products/b567855#fe-ii-edta-method-for-dna-helical-twist-measurement
https://www.smolecule.com/products/b567855#fe-ii-edta-method-for-dna-helical-twist-measurement
https://www.smolecule.com/products/b567855#fe-ii-edta-method-for-dna-helical-twist-measurement
https://www.smolecule.com/products/s567855?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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